2-Cyanoethyl 4-nitrobenzoate

• CAS No.: 61273-17-4
• Molecular Formula: C10H8N2O4
• Molecular Weight: 220.18 g/mol
• IUPAC Name: 2-cyanoethyl 4-nitrobenzoate
• InChI: InChI=1S/C10H8N2O4/c11-6-1-7-16-10(13)8-2-4-9(5-3-8)12(14)15/h2-5H,1,7H2
• InChI Key: PTXPYDHZNUDZJN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)OCCC#N)[N+](=O)[O-]

Description

2-Cyanoethyl 4-nitrobenzoate is an ester derivative of 4-nitrobenzoic acid, characterized by a cyanoethyl (-CH₂CN) group esterified to the carboxylic acid moiety. This compound belongs to a broader class of nitrobenzoate esters, which are widely utilized in organic synthesis, pharmaceutical intermediates, and radiochemistry due to their reactive nitro and ester functional groups. The cyanoethyl substituent introduces distinct electronic and steric effects, influencing the compound’s solubility, stability, and reactivity compared to other nitrobenzoate esters.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Cyanoethyl 4-nitrobenzoate typically involves the esterification of 4-nitrobenzoic acid with 2-cyanoethanol. The reaction is usually catalyzed by an acid such as sulfuric acid or p-toluenesulfonic acid. The reaction mixture is refluxed to facilitate the esterification process, and the product is purified by recrystallization or column chromatography.

Industrial Production Methods: In an industrial setting, the production of 2-Cyanoethyl 4-nitrobenzoate can be scaled up using continuous flow reactors. This method allows for better control over reaction conditions, higher yields, and improved safety. The use of automated systems also minimizes human error and enhances reproducibility.

Chemical Reactions Analysis

Types of Reactions: 2-Cyanoethyl 4-nitrobenzoate can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst or sodium borohydride.

Substitution: The cyanoethyl group can participate in nucleophilic substitution reactions, where it can be replaced by other nucleophiles.

Hydrolysis: The ester bond can be hydrolyzed under acidic or basic conditions to yield 4-nitrobenzoic acid and 2-cyanoethanol.

Common Reagents and Conditions:

Reduction: Hydrogen gas with palladium on carbon (Pd/C) or sodium borohydride.

Substitution: Nucleophiles such as amines or thiols.

Hydrolysis: Hydrochloric acid or sodium hydroxide.

Major Products:

Reduction: 2-Cyanoethyl 4-aminobenzoate.

Substitution: Various substituted benzoates depending on the nucleophile used.

Hydrolysis: 4-Nitrobenzoic acid and 2-cyanoethanol.

Scientific Research Applications

2-Cyanoethyl 4-nitrobenzoate has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules. Its functional groups make it a versatile building block for various chemical transformations.

Biology: The compound can be used in the development of probes and sensors due to its ability to undergo specific chemical reactions.

Medicine: Research is ongoing to explore its potential as a precursor for pharmaceutical compounds.

Industry: It is used in the production of polymers and materials with specific properties, such as enhanced thermal stability or unique optical characteristics.

Mechanism of Action

The mechanism of action of 2-Cyanoethyl 4-nitrobenzoate is largely dependent on the specific reactions it undergoes For example, in reduction reactions, the nitro group is converted to an amino group through a series of electron transfer steps facilitated by the reducing agent

Comparison with Similar Compounds

Table 1: Key Structural Comparisons

Compound Name	Substituent Group	Molecular Formula	Key Functional Groups	Notable Applications	Reference ID
2-Cyanoethyl 4-nitrobenzoate	-CH₂CN	C₁₀H₈N₂O₄	Nitro (-NO₂), Ester (-COO-)	Synthetic intermediates	-
Ethyl 4-nitrobenzoate	-CH₂CH₃	C₉H₉NO₄	Nitro, Ester	Pharmaceutical synthesis
2-Chloroethyl 4-nitrobenzoate	-CH₂CH₂Cl	C₉H₈ClNO₄	Nitro, Ester, Chloro (-Cl)	Crystallography studies
4-Hydroxymethylbenzyl 4-nitrobenzoate	-CH₂C₆H₄CH₂OH	C₁₅H₁₃NO₅	Nitro, Ester, Hydroxyl (-OH)	Radiolabeling precursors

• Electron-Withdrawing Effects: The nitro group (-NO₂) in all compounds enhances electrophilicity, facilitating nucleophilic substitution or reduction reactions.
• Steric Considerations : The linear -CH₂CN group in the title compound may impose less steric hindrance than bulkier substituents like hydroxymethylbenzyl, favoring reactions in constrained environments .

Physicochemical Properties

Table 2: Comparative Physical Data

Compound Name	Molecular Weight (g/mol)	Melting Point (°C)	Solubility (Polar Solvents)	Stability Notes	Reference ID
2-Cyanoethyl 4-nitrobenzoate	220.18	Not reported	Moderate (DMF, DMSO)	Hydrolysis-sensitive	-
Ethyl 4-nitrobenzoate	195.17	72–74	High (Ethanol, Acetone)	Stable under dry conditions
2-Chloroethyl 4-nitrobenzoate	229.61	98–100	Low (Chloroform)	Light-sensitive
4-Hydroxymethylbenzyl 4-nitrobenzoate	287.27	Not reported	High (Methanol)	Labile to acidic conditions

• Solubility: The cyanoethyl group’s polarity likely enhances solubility in polar aprotic solvents (e.g., DMF) compared to ethyl or chloroethyl analogs, which exhibit higher solubility in less polar media .
• Stability : The title compound’s susceptibility to hydrolysis (due to the electron-deficient ester) may limit its utility in aqueous environments, whereas ethyl and hydroxymethylbenzyl derivatives are more stable under specific conditions .

Functional and Application-Based Comparisons

• Synthetic Utility: Ethyl 4-nitrobenzoate is a common intermediate in drug synthesis (e.g., antibiotics), while 2-chloroethyl derivatives are studied for their crystallographic packing behaviors . The cyanoethyl variant’s -CN group could serve as a precursor for further functionalization (e.g., reduction to amines or conversion to tetrazoles) .
• Radiochemistry: Hydroxymethylbenzyl 4-nitrobenzoate is used in fluorine-18 radiolabeling for positron emission tomography (PET), leveraging its hydroxyl group for precursor activation. The cyanoethyl analog’s lack of hydroxyl functionality may limit its use in this niche .
• Biodegradation: Enzymes like 4-nitrobenzoate reductase, which degrade ethyl and hydroxymethyl nitrobenzoates, may exhibit reduced activity toward cyanoethyl derivatives due to steric or electronic differences in the ester group .